4-(Hydrazinylmethyl)benzene-1,2-diol
Overview
Description
“4-(Hydrazinylmethyl)benzene-1,2-diol” is a chemical compound with the molecular formula C7H10N2O2 and a molecular weight of 154.17. It is a derivative of dihydroxybenzenes, which are organic compounds in which two hydroxyl groups are substituted onto a benzene ring .
Molecular Structure Analysis
The molecular structure of “4-(Hydrazinylmethyl)benzene-1,2-diol” is based on a benzene ring with two hydroxyl groups and a hydrazinylmethyl group. The exact structure would require more detailed analysis, possibly involving techniques such as NMR spectroscopy .Chemical Reactions Analysis
While specific chemical reactions involving “4-(Hydrazinylmethyl)benzene-1,2-diol” are not available, it’s worth noting that dihydroxybenzenes can undergo various reactions. For example, they can lose an H+ from one of the hydroxyls to form a type of phenolate ion .Scientific Research Applications
- Isolation and Characterization : 4-(Hydrazinylmethyl)benzene-1,2-diol has been isolated from the Chinese endemic plant Piper austrosinense. It exists as two isomers: 4-allylbenzene-1,2-diol and (S)-4-allyl-5-(1-(3,4-dihydroxyphenyl)allyl)benzene-1,2-diol .
- Broad Spectrum : 4-allylbenzene-1,2-diol exhibits strong antibacterial activity against plant pathogens, including Xanthomonas oryzae, X. axonopodis, X. oryzae pv. oryzicola, and X. campestris pv. mangiferaeindicae. It also inhibits other bacteria like X. fragariae, X. campestris pv. campestris, and Pectobacterium carotovorum .
- Efficacy : In pot experiments, 4-allylbenzene-1,2-diol demonstrated excellent protective effects against X. oryzae pathovar oryzae (Xoo), with a controlled efficacy of 72.73% at 4 times the minimum inhibitory concentration (MIC), surpassing the positive control kasugamycin (53.03%) .
- Synthesis and Structure : Another derivative, 4-(3,5-dimethylisoxazol-4-yl)benzene-1,2-diol, has been synthesized and characterized. Its structure was determined via single crystal X-ray diffraction. Computational studies using DFT (B3LYP method) further optimized its structure .
Antibacterial Activity
Isoxazole Derivative
properties
IUPAC Name |
4-(hydrazinylmethyl)benzene-1,2-diol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c8-9-4-5-1-2-6(10)7(11)3-5/h1-3,9-11H,4,8H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBZZYXXVWMEBOA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CNN)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60693250 |
Source
|
| Record name | 4-(Hydrazinylmethyl)benzene-1,2-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60693250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Hydrazinylmethyl)benzene-1,2-diol | |
CAS RN |
805179-71-9 |
Source
|
| Record name | 4-(Hydrazinylmethyl)benzene-1,2-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60693250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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